1-(phenylmethyl)-N-propyl-3-pyrrolidinemethanamine
Cat. No. B8405081
M. Wt: 232.36 g/mol
InChI Key: FJYAGSRZOYKZCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:20][OH:21].[H:18][H:19].[c:1]1([CH2:2][N:8]2[CH2:9][CH:10]([CH2:13][NH:14][CH2:15][CH2:16][CH3:17])[CH2:11][CH2:12]2)[cH:3][cH:4][cH:5][cH:6][cH:7]1>>[NH:8]1[CH2:9][CH:10]([CH2:13][NH:14][CH2:15][CH2:16][CH3:17])[CH2:11][CH2:12]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CCCNCC1CCN(Cc2ccccc2)C1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCCNCC1CCNC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
